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Introduction

NCCO007 is a potent and selective dual inhibitor of Casein Kinase | alpha (CKla) and delta
(CKId). These serine/threonine kinases are integral components of various cellular signaling
pathways, and their dysregulation has been implicated in the pathogenesis of several diseases,
including cancer. CKla and CKId are key regulators of the Wnt/p-catenin signaling pathway,
which is frequently hyperactivated in numerous malignancies, driving tumor proliferation and
survival. Furthermore, these kinases play a crucial role in the regulation of circadian rhythms,
and disruption of the circadian clock has been linked to an increased risk of cancer. This
document provides detailed protocols for the preclinical evaluation of NCC007 in murine cancer
models, based on established methodologies for highly similar CKId inhibitors.

Data Presentation
In Vitro Potency of Structurally Related CKId/e Inhibitor
SR-3029
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Cell Line Cancer Type IC50 (nM)
A375 Melanoma 86
MDA-MB-231 Triple-Negative Breast Cancer 26

Data for SR-3029, a potent CK1d/¢ inhibitor, is presented as a surrogate for NCC007 due to the

high structural and functional similarity and the availability of public data.[1]

In Vivo Efficacy of the CKId/e Inhibitor SR-3029 in Murine

Xenaograft Models

Tumor Model

Treatment and Dosage

Outcome

MDA-MB-231 (TNBC)

SR-3029, 20 mg/kg, daily i.p.

injection

Marked impairment of tumor
growth.[2]

MDA-MB-468 (TNBC)

SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor
growth.[1]

SKBR3 (HER2+)

SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor

growth.[1]

BT474 (HER2+)

SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor
growth.[1]

PDX Model (Basal-like)

SR-3029, 20 mg/kg, daily i.p.

injection

Significant inhibition of tumor
growth and induction of

apoptosis.[2][3]

TNBC: Triple-Negative Breast Cancer; HER2+: Human Epidermal Growth Factor Receptor 2-
positive; PDX: Patient-Derived Xenograft; i.p.: intraperitoneal.

Pharmacokinetic Profile of SR-3029 in Mice (IV Dosing, 1
mgl/kg)
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Brain
Cl
Compound Cmax (pM) . AUC (uM-h)  T1/2 (h) Penetration
(ml/min/kg)
(%)
SR-3029 7.3 55 6.35 0.90 12

This data for the related inhibitor SR-3029 provides an indication of the expected
pharmacokinetic properties.[4]

Experimental Protocols
Preparation of NCC007 for In Vivo Administration

Objective: To prepare a stable formulation of NCC007 for intraperitoneal injection in mice.
Materials:

e NCCO007 compound

o Dimethyl sulfoxide (DMSOQO)

e Tween-80

 Sterile Water for Injection

Procedure:

e Prepare a stock solution of NCC007 in DMSO.

» For the final formulation, prepare a vehicle solution of 10% DMSO, 10% Tween-80, and 80%
sterile water.[2]

» Based on the desired final concentration and the weight of the animals, dilute the NCC007
stock solution with the vehicle to achieve the target dosage in an appropriate injection
volume (typically 100-200 pL for a mouse).

¢ Vortex the final solution thoroughly to ensure complete mixing.
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e The prepared formulation should be used immediately or stored under appropriate conditions
as determined by stability studies.

Murine Orthotopic Breast Cancer Xenograft Model

Objective: To establish orthotopic breast tumors in immunodeficient mice and evaluate the anti-
tumor efficacy of NCCO007.

Materials:

Human breast cancer cell lines (e.g., MDA-MB-231, MDA-MB-468, SKBR3, BT474)[1]
e Immunodeficient mice (e.g., nude or SCID mice)

o Matrigel

e Cell culture medium and reagents

o Calipers for tumor measurement

e NCCO007 formulation

Procedure:

Culture the selected human breast cancer cell lines under standard conditions. For cell lines

like MDA-MB-231, they can be engineered to express luciferase for in vivo imaging.[2]

e On the day of inoculation, harvest the cells and resuspend them in a 1:1 mixture of sterile
phosphate-buffered saline (PBS) and Matrigel at the desired concentration (e.g., 1 x 10"6
cells per 100 pL).

o Anesthetize the mice and surgically expose the mammary fat pad.
« Inject the cell suspension into the mammary fat pad.
e Suture the incision and monitor the animals for recovery.

» Allow the tumors to establish and reach a palpable size (e.g., 100 mm3).[2]
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e Randomize the mice into treatment and control groups.

o Administer NCC007 (e.g., a starting dose of 20 mg/kg, based on SR-3029 data) or vehicle
control via intraperitoneal injection daily.[1][2]

» Monitor tumor growth by caliper measurements or bioluminescence imaging at regular
intervals.

e Record animal body weight and monitor for any signs of toxicity.

o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
histology, western blotting for pharmacodynamic markers).

Mandatory Visualization
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Caption: Wnt/[3-catenin signaling pathway and points of inhibition by NCC007.
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Caption: Experimental workflow for in vivo efficacy studies of NCC007.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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